Cas no 7203-67-0 (Phosphonic acid,1,4-butanediylbis-, tetraethyl ester (9CI))

• Product Name: Phosphonic acid,1,4-butanediylbis-, tetraethyl ester (9CI)
• CAS No: 7203-67-0
• MF: C₁₂H₂₈O₆P₂
• MW: 330.294646263123
• MDL: MFCD00015135
• CID: 562092
• PubChem ID: 596862
• Update Time: 2025-04-19

Phosphonic acid,1,4-butanediylbis-, tetraethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,1,4-butanediylbis-, tetraethyl ester (9CI)
• NULL
• TETRAETHYL(1,4-BUTYLENE)BISPHOSPHONATE
• Tetraethylbutylene-1,4-diphosphonate
• 1,4-Bis-diaethoxyphosphoryl-butan
• Butandiyl-bis-phosphonsaeure-tetraaethylester
• Butandiyldiphosphonsaeure-tetraaethylester
• butanediyl-bis-phosphonic acid tetraethyl ester
• TETRAETHYL BUTYLENEDIPHOSPHONATE
• SCHEMBL7268189
• C70848
• RODFSBORIZJBLE-UHFFFAOYSA-N
• HY-140003
• Phosphonic acid, tetramethylenedi-, tetraethyl ester
• FT-0756125
• Phosphonic acid, 1,4-butanediylbis-, tetraethyl ester
• tetraethyl butane-1,4-diyldiphosphonate
• MFCD00015135
• 7203-67-0
• DTXSID20992716
• CS-0115751
• 1,4-bis(diethoxyphosphoryl)butane
• BP-21705
• Tetraethyl butane-1,4-diylbis(phosphonate)
• Tetraethyl butane-1,4-diphosphonate
• TETRAETHYLBUTANE-1,4-DIYLBIS(PHOSPHONATE)
• AKOS017343416
• DA-58435

• MDL： MFCD00015135
• Inchi： 1S/C12H28O6P2/c1-5-15-19(13,16-6-2)11-9-10-12-20(14,17-7-3)18-8-4/h5-12H2,1-4H3
• InChI Key： RODFSBORIZJBLE-UHFFFAOYSA-N
• SMILES： P(CCCCP(=O)(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 330.13600
• Monoisotopic Mass: 330.13611260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Refractive Index: 1.4465-1.4485
• PSA: 90.68000
• LogP: 4.29880
• Solubility: Not determined

Phosphonic acid,1,4-butanediylbis-, tetraethyl ester (9CI) Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates